Cas no 5670-67-7 (beta,2-dinitrostyrene)

beta,2-dinitrostyrene structure
beta,2-dinitrostyrene structure
Product Name:beta,2-dinitrostyrene
CAS No:5670-67-7
MF:C8H6N2O4
MW:194.144241809845
CID:945842
PubChem ID:24864860
Update Time:2025-04-19

beta,2-dinitrostyrene Chemical and Physical Properties

Names and Identifiers

    • beta,2-dinitrostyrene
    • 1-nitro-2-(2-nitroethenyl)benzene
    • 1-nitro-2-(2-nitrovinyl)benzene
    • b,2-DINITROSTYRENE
    • 5670-67-7
    • AKOS003238501
    • 3156-39-6
    • 2,Beta-dinitrostyrene
    • CS-0327893
    • HMS561B22
    • INIQBBVYBCGEIX-AATRIKPKSA-N
    • 2-Nitro-1-(2-nitrophenyl)ethene~2-Nitro-beta-nitrostyrene
    • 2-nitro-B-nitrostyrene
    • 1-Nitro-2-[(E)-2-nitroethenyl]benzene #
    • 1-nitro-2-[(1E)-2-nitroethenyl]benzene
    • DTXSID80879317
    • beta,2-Dinitrostyrene, 99%
    • BENZENE,1-NITRO-2-(2-NITROETHENYL)-
    • 1-Nitro-2-[(E)-2-nitroethenyl]benzene
    • 2-Nitro-omega-nitrostyrene
    • AS-60750
    • A875864
    • 2-Nitro-1-(2-nitrophenyl)ethene
    • MFCD00052066
    • MDL: MFCD00052066
    • Inchi: 1S/C8H6N2O4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H/b6-5+
    • InChI Key: INIQBBVYBCGEIX-AATRIKPKSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=C/[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 194.03300
  • Monoisotopic Mass: 194.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 106-108 °C (lit.)
  • PSA: 91.64000
  • LogP: 2.88860
  • Solubility: Not determined

beta,2-dinitrostyrene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
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